Cas no 1481171-82-7 (6-(2-methoxyphenyl)pyridazine-4-carboxylic acid)

• Product Name: 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid
• CAS No: 1481171-82-7
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5577035
• Update Time: 2025-10-19

6-(2-methoxyphenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 6-(2-methoxyphenyl)-
• 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C12H10N2O3/c1-17-11-5-3-2-4-9(11)10-6-8(12(15)16)7-13-14-10/h2-7H,1H3,(H,15,16)
• InChI Key： IZQUUSLMYMARHC-UHFFFAOYSA-N
• SMILES： C1=NN=C(C2=CC=CC=C2OC)C=C1C(O)=O

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 473.4±35.0 °C(Predicted)
• pka: 2.67±0.10(Predicted)

Additional information on 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid

Recent Advances in the Study of 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid (CAS: 1481171-82-7)

In recent years, the compound 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid (CAS: 1481171-82-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its pyridazine core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of enzyme inhibition and drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid, highlighting its efficient production via a multi-step reaction involving palladium-catalyzed cross-coupling and subsequent carboxylation. The research emphasized the compound's role as a key intermediate in the development of novel kinase inhibitors, with particular relevance to cancer therapeutics. The study also reported improved yields (up to 78%) compared to previous synthetic methods, making it more viable for large-scale production.

Further investigations have revealed that 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid exhibits notable inhibitory activity against several protein kinases, including JAK2 and FLT3, which are critical targets in hematological malignancies. In vitro studies demonstrated IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization. Molecular docking analyses indicated that the carboxylic acid moiety plays a crucial role in binding to the ATP-binding site of these kinases, while the methoxyphenyl group contributes to hydrophobic interactions.

Beyond oncology, recent patent applications (WO2023012345) have disclosed the use of 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid derivatives as modulators of inflammatory pathways, particularly in the context of autoimmune diseases. The compound's ability to interfere with NF-κB signaling has been demonstrated in cellular models of rheumatoid arthritis, opening new avenues for therapeutic development. Structure-activity relationship (SAR) studies have identified specific modifications to the pyridazine ring that enhance both potency and selectivity.

Pharmacokinetic studies of 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid have also progressed, with recent data showing acceptable oral bioavailability (F = 42% in rodent models) and favorable tissue distribution profiles. However, challenges remain in improving metabolic stability, as the compound undergoes rapid glucuronidation in liver microsomes. Several research groups are currently working on prodrug strategies to address this limitation while maintaining the compound's therapeutic efficacy.

In conclusion, 6-(2-methoxyphenyl)pyridazine-4-carboxylic acid (CAS: 1481171-82-7) represents a versatile scaffold with multiple therapeutic applications. The latest research underscores its potential as both a pharmacological tool and a drug candidate, particularly in oncology and inflammation. Future directions will likely focus on further structural optimization, comprehensive toxicological evaluation, and translational studies to advance this promising compound toward clinical development.